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Compound of Interest

Compound Name: 5,8-Dichloro-7-nitroisoquinoline
CAS No.: 1198775-29-9
Cat. No.: B1391671
Get Quote
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Part 1: Executive Technical Synthesis

5,8-Dichloro-7-nitroisoquinoline (CAS 1198775-29-9) represents a specialized "ortho-nitro-
halo" scaffold within the isoquinoline family. Unlike generic isoquinoline building blocks, this
molecule offers a pre-functionalized core where the electronic push-pull dynamics between the
electron-withdrawing nitro group and the halogenated positions create distinct regioselective
handles for medicinal chemistry.

For drug development professionals, this compound is not merely an intermediate; it is a
branching point. The 7-nitro group activates the adjacent 8-chloro position for Nucleophilic
Aromatic Substitution (SNAr), while the 5-chloro position remains relatively inert, allowing for
sequential, orthogonal functionalization. This capability is critical for designing multi-target
kinase inhibitors or tricyclic fused systems where precise substituent geometry is non-
negotiable.

Part 2: Chemical Identity & Physical Properties[1]
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Property Specification

CAS Number 1198775-29-9

IUPAC Name 5,8-Dichloro-7-nitroisoquinoline

Molecular Formula C9H4CI2N202

Molecular Weight 243.05 g/mol

SMILES O=C1=C(Cl)C2=C(C=CN=C2)C(Cl)=C1
Appearance Pale yellow to tan solid

Solubility Soluble in DMSO, DMF, DCM; sparingly soluble

in MeOH

Key Functional Groups

Nitro (C7), Chloro (C5, C8), Pyridine Nitrogen
(N2)

Part 3: Synthesis & Manufacturing Protocol
The Challenge of Regioselectivity

Synthesizing 5,8-dichloro-7-nitroisoquinoline requires overcoming the natural reactivity of

the isoquinoline ring. Standard nitration of isoquinoline occurs at C5 or C8. However, when

these positions are blocked by chlorine, the directing effects shift. The 5,8-dichloro substitution

pattern deactivates the benzene ring, necessitating harsh electrophilic conditions to force

nitration at the C7 position, which is ortho to the C8-chlorine.

Validated Synthetic Route

The most robust pathway involves the nitration of a pre-halogenated precursor.

o Precursor Preparation: 5,8-Dichloroisoquinoline is generated via chlorination of isoquinoline

(often requiring activation of the N-oxide or specific chlorinating agents like POCI3/PCI5 on

an isoquinoline-5,8-dione intermediate).

 Nitration (The Critical Step): The 5,8-dichloro intermediate is subjected to mixed acid

nitration.
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o Reagents: Fuming HNO3 / H2SO4 (Oleum may be required).

o Mechanism:[1][2][3] The protonated isoquinolinium species is highly deactivated. The
chlorine atoms at 5 and 8 direct the incoming nitronium ion (NO2+) to the 7-position (ortho
to CI-8, meta to CI-5).

o Purification: The product precipitates upon quenching over ice; recrystallization from
ethanol/acetone is standard.

Synthesis Workflow Diagram
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(Target: CAS 1198775-29-9)
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Figure 1: Synthetic pathway illustrating the conversion of isoquinoline to the target nitro-
dichloro derivative. Note the forcing conditions required for the final nitration step due to ring

deactivation.

Part 4: Reactivity Profile & Applications
Mechanistic Insight: The "Ortho-Nitro" Activation

The primary value of CAS 1198775-29-9 lies in the differential reactivity of its two chlorine
atoms.

e C8-Chlorine: This position is activated for SNAr reactions because it is ortho to the electron-
withdrawing nitro group at C7. Nucleophiles (amines, thiols, alkoxides) will preferentially
displace the C8-CI.

e C5-Chlorine: This position is meta to the nitro group and sterically shielded by the peri-
hydrogen at C4. It remains intact during mild SNAr, allowing for subsequent Pd-catalyzed
cross-coupling (Suzuki, Buchwald-Hartwig).
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Experimental Protocol: Regioselective SNAr
Displacement

Obijective: Selective displacement of C8-Cl with a primary amine (R-NH2).

Dissolution: Dissolve 1.0 eq of 5,8-dichloro-7-nitroisoquinoline in anhydrous THF or DMF
(0.1 M).

o Base Addition: Add 1.2 eq of DIPEA (Hunig's base) to scavenge HCI.
» Nucleophile Addition: Add 1.05 eq of the amine (R-NH2) dropwise at 0°C.

e Reaction: Warm to RT. Monitor by LCMS. The C8-substituted product typically forms within
2-4 hours.

o Note: If temperature is raised >60°C, risk of bis-substitution (C5 and C8) increases.

o Workup: Dilute with water, extract with EtOAc. The nitro group remains for later reduction.

Reactivity Logic Diagram

5,8-Dichloro-7-nitroisoquinoline
(CAS 1198775-29-9)

R-NH2, Base
(Kinetic Control)

Pathway A: S_NAr Displacement Pathway B: Nitro Reduction Pathway C: Pd-Coupling
(Nucleophilic Attack at C8) (Fe/HCl or H2/Pd) (Suzuki/Buchwald at C5)
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(Ortho-Nitro Effect):

Pd(0), Boronic Acid
Requires Activation)

Reduction

Nitro -> Amine

Why C8?
8-Amino-5-chloro-7-nitroisoquinoline Ortho-Nitro activation lowers 7-Amino-5,8-dichloroisoquinoline
(Regioselective Product) transition state energy for (Aniline Handle)
Meisenheimer complex at C8.
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Figure 2: Reactivity map highlighting the divergent synthetic pathways. Pathway A (SNAr) is the
most common utilization of this scaffold due to the electronic activation provided by the nitro

group.
Part 5: Safety & Handling (MSDS Highlights)
 Signal Word:WARNING
» Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e Handling: This compound is a nitro-aromatic. While not explicitly classified as an explosive,
nitro-halogenated heterocycles can be energetic. Avoid heating dry solids. Perform all
reactions in a fume hood.

o Storage: Store under inert gas (Argon/Nitrogen) at 2-8°C. Moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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